Cas no 80529-93-7 (Gadopentetic acid)

• Product Name: Gadopentetic acid
• CAS No: 80529-93-7
• MF: C₁₄H₂₀GdN₃O₁₀
• MW: 547.572704315186
• MDL: MFCD02092653
• CID: 94703
• PubChem ID: 6857474
• Update Time: 2025-09-25

Gadopentetic acid Chemical and Physical Properties

Names and Identifiers

• Gadopentetic acid
• Gadolinate(2-), [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]-, dihydrogen
• Glycine, N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-, gadolinium complex
• (Diethylenetriaminepentaacetato)gadolinium
• Diethylenetriaminepentaacetic acid gadolinium(III) dihydrogen salt hydrate
• GADOLINIUM(III) DIETHYLENETRIAMINEPENTAACETIC ACID, hydrate
• GADOPENTETATE
• Acide gadopentetique
• Acido gadopentetico
• Acidum gadopenteticum
• gadolinium 1,1,4,7,7-diethylenetriaminepentaacetate
• gadolinium diethylenetriaminepentaacetic acid
• gadoliniumdtpa
• Gadopentetic
• Gd acid spray
• Gd(diethylenetriaminepentaacetic acid(-3H))
• Gd-DTPA
• Dihydrogen[3,6,9-tris(carboxylatomethyl)-3,6,9- triazaundecanedioato-κ3N3,N6,N9-gadolinate](2-)
• Gadolinium(II) diethylenetriaminepentaacetic acid
• SCHEMBL180468
• 80529-93-7
• Gd(H2dtpa)
• CHEBI:35778
• gadolinium (bis{2-[(carboxylatomethyl)(carboxymethyl)amino]ethyl}amino)acetate
• DB00789
• 2-[bis[2-[carboxylatomethyl(carboxymethyl)amino]ethyl]amino]acetate;gadolinium(3+)
• Gadolinium dtpa
• Q-201143
• Q27116583
• gadolinium(III) 2,2'-(2,2'-(carboxylatomethylazanediyl)bis(ethane-2,1-diyl)bis((carboxymethyl)azanediyl))diacetate
• Gadolinium diethylenetriamine pentaacetic acid
• gadolinium complex

• MDL： MFCD02092653
• Inchi： 1S/C14H23N3O10.Gd/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+3/p-3
• InChI Key： IZOOGPBRAOKZFK-UHFFFAOYSA-K
• SMILES： [Gd+3].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)O)CCN(CC(=O)[O-])CC(=O)O)=O

Computed Properties

• Exact Mass: 548.03900
• Monoisotopic Mass: 548.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 454
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210A^2

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 129 °C (dec.)(lit.)
• Boiling Point: 721.1 °C at 760 mmHg
• Flash Point: 389.9 °C
• PSA: 204.71000
• LogP: -6.68870

Gadopentetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38